1-Vinylcyclododecene

• Molecular Formula: C14H24
• Molecular Weight: 192.34 g/mol
• IUPAC Name: 1-ethenylcyclododecene
• InChI: InChI=1S/C14H24/c1-2-14-12-10-8-6-4-3-5-7-9-11-13-14/h2,12H,1,3-11,13H2
• InChI Key: FUJQSNBYXCNHEW-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CCCCCCCCCCC1

Description

1-Vinylcyclododecene is a useful research compound. Its molecular formula is C14H24 and its molecular weight is 192.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.20 grams of 1-vinylcyclododecanol, 10 ml of toluene, and 20 mg of methylrhenium trioxide was refluxed 4 hrs, by which time VPC and TLC analyses indicated complete consumption of the starting material. The mixture was cooled, washed with 5% aqueous sodium carbonate solution to remove catalyst, and the organic phase dried (magnesium sulfate) and stripped of volatiles at reduced pressure. There was obtained 1.02 gram (93%) of 1-vinylcyclododecene as ca. 2:1 trans:cis mixture (VPC); NMR spectrum was in good agreement with that expected for the product.